Cas no 99450-52-9 (2-(acetyloxy)-5-aminobenzoic acid)

• Product Name: 2-(acetyloxy)-5-aminobenzoic acid
• CAS No: 99450-52-9
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD20640388
• CID: 750223
• PubChem ID: 13140652
• Update Time: 2025-04-19

2-(acetyloxy)-5-aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(acetyloxy)-5-amino-
• 2-acetyloxy-5-aminobenzoic acid
• 2-(acetyloxy)-5-aminobenzoic acid
• PNKIVCMRLDCYJE-UHFFFAOYSA-N
• SCHEMBL138320
• acetyl-5-aminosalicylic acid
• 2-ethanoyloxy-5-aminobenzoic acid
• 99450-52-9
• DTXSID20521242

• MDL： MFCD20640388
• Inchi： 1S/C9H9NO4/c1-5(11)14-8-3-2-6(10)4-7(8)9(12)13/h2-4H,10H2,1H3,(H,12,13)
• InChI Key： PNKIVCMRLDCYJE-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1C(=O)O)N

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives